2-Isopropoxy-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]aniline

Specification

• CAS No.: 1040683-02-0
• Molecular Formula: C21H29NO2
• Molecular Weight: 327.5 g/mol
• IUPAC Name: N-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]-2-propan-2-yloxyaniline
• Standard InChI: InChI=1S/C21H29NO2/c1-15(2)18-11-10-17(5)14-21(18)23-13-12-22-19-8-6-7-9-20(19)24-16(3)4/h6-11,14-16,22H,12-13H2,1-5H3
• Standard InChI Key: LRYRLHPKEFGDMZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCCNC2=CC=CC=C2OC(C)C
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCNC2=CC=CC=C2OC(C)C

Introduction

2-Isopropoxy-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]aniline is a complex organic compound belonging to the category of substituted anilines. It features a unique structure that includes both isopropoxy and phenoxy groups, making it of interest in various chemical and pharmaceutical applications. This compound is identified by its CAS number, 1040683-02-0, and has a molecular formula of C21H29NO2, with a molecular weight of 327.46 g/mol.

Synthesis Methods

The synthesis of 2-Isopropoxy-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]aniline typically involves several steps, starting from commercially available aniline derivatives. Common methods include the reaction of aniline derivatives with alkylating agents and phenolic compounds. The choice of solvent, temperature, and reaction time is crucial for optimizing yield and purity. Polar aprotic solvents can enhance the nucleophilicity of the aniline derivative during alkylation.

Potential Applications

While specific applications for 2-Isopropoxy-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]aniline are not widely documented, compounds with similar structures are often explored in pharmaceutical and chemical research due to their potential biological activity and chemical versatility. The presence of isopropoxy and phenoxy groups suggests potential uses in drug development or as intermediates in organic synthesis.

Safety and Handling

Given its classification as an irritant, handling 2-Isopropoxy-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]aniline requires appropriate safety precautions. Detailed safety data sheets (SDS) should be consulted for specific handling instructions, as general safety information may not be readily available online.

Suppliers and Availability

This compound is available from suppliers such as Absin Bioscience Inc. in China and Matrix Scientific in the United States. Suppliers often provide the compound in various quantities and purities, catering to different research and industrial needs.

Suppliers Information Table

Supplier	Location	Contact Information
Absin Bioscience Inc.	China	021-38015121, chenjw@absin.cn
Matrix Scientific	United States	803 788-9494, sales@matrixscientific.com